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Compound of Interest

Compound Name:
7-Ethoxybenzofuran-2-carboxylic

acid

Cat. No.: B1581644 Get Quote

Technical Support Center: 7-Ethoxybenzofuran-2-
carboxylic acid
A Guide for Researchers and Drug Development Professionals on Safe Handling and Storage

Welcome to the technical support guide for 7-Ethoxybenzofuran-2-carboxylic acid (CAS No.

206559-61-7). As Senior Application Scientists, we understand that robust safety protocols are

the bedrock of innovative and reproducible research. This document is designed to provide you

with in-depth, practical guidance, moving beyond mere compliance to foster a culture of safety

and experimental integrity in your laboratory. Here, we address common questions and

potential issues encountered when working with this compound, explaining the scientific

reasoning behind each safety recommendation.

Part 1: Hazard Identification and Initial Assessment
Before handling any chemical, a thorough understanding of its potential hazards is crucial. This

section provides a summary of known information and answers foundational questions about

the risks associated with 7-Ethoxybenzofuran-2-carboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 7-Ethoxybenzofuran-2-carboxylic acid?
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A1: Based on available Safety Data Sheets (SDS), 7-Ethoxybenzofuran-2-carboxylic acid is

classified as an irritant.[1] The primary hazards are:

Causes serious eye irritation (H319).[1][2]

Causes skin irritation (H315).[2]

May cause an allergic skin reaction (H317).[1]

Related benzofuran compounds are also noted to potentially cause respiratory irritation

(H335), so it is prudent to handle this compound with measures to prevent dust inhalation.[3]

[4][5]

Q2: What do the GHS pictograms for this chemical mean?

A2: The primary GHS pictogram you will encounter for this chemical is the Exclamation Mark.

This signifies that the substance may cause less serious health effects, such as irritation or skin

sensitization. The causality is that direct contact with the solid powder or solutions can trigger

local inflammatory responses in the skin and eyes.

Hazard Class &
Category

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
Exclamation Mark Warning

H315: Causes skin

irritation.[2]

Serious Eye Irritation

(Category 2)
Exclamation Mark Warning

H319: Causes serious

eye irritation.[1][2]

Skin Sensitization

(Category 1)
Exclamation Mark Warning

H317: May cause an

allergic skin reaction.

[1]

Q3: Is this compound considered acutely toxic?

A3: Currently available information does not classify 7-Ethoxybenzofuran-2-carboxylic acid
as acutely toxic if swallowed, inhaled, or in contact with skin.[6] However, the absence of data
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does not mean the absence of hazard. All chemicals in a research setting should be treated

with a high degree of caution, recognizing the potential for unknown hazards.[7]

Part 2: Safe Handling and Personal Protective
Equipment (PPE)
Proper handling techniques and correct PPE are your primary defense against exposure. This

section provides detailed protocols and troubleshooting for common handling scenarios.

Experimental Protocol: Weighing and Preparing a
Solution
This protocol is designed to be self-validating by incorporating engineering controls,

administrative checks, and PPE to minimize exposure at every step.

Objective: To safely weigh 100 mg of solid 7-Ethoxybenzofuran-2-carboxylic acid and

prepare a 10 mg/mL stock solution in DMSO.

Materials:

7-Ethoxybenzofuran-2-carboxylic acid (solid)

Anhydrous DMSO

Analytical balance

Spatula

Weigh paper or boat

Glass vial with a screw cap

Pipettors and appropriate tips

Vortex mixer

Procedure:
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Pre-Experiment Setup:

Ensure the chemical fume hood is operational and the sash is at the indicated safe height.

Causality: A fume hood provides a critical engineering control to capture any fine

particulates that may become airborne, preventing inhalation.

Don the required PPE as determined by the PPE Selection Workflow (see diagram below):

nitrile gloves, a lab coat, and chemical splash goggles.

Lay down a disposable absorbent bench liner within the fume hood to contain any

potential minor spills.

Weighing the Compound:

Place the weigh boat on the analytical balance and tare it.

Carefully use a clean spatula to transfer the desired amount of the solid compound to the

weigh boat. Avoid any rapid movements that could generate dust.

Causality: Minimizing dust generation is key to preventing the spread of the irritant and

reducing the risk of inhalation.[4][8]

Once the target weight is reached, record the exact amount.

Solution Preparation:

Carefully transfer the weighed solid into the labeled glass vial.

Using a calibrated pipette, add the calculated volume of DMSO to the vial.

Securely cap the vial.

Vortex the vial until the solid is completely dissolved.

Cleanup:
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Dispose of the used weigh boat, pipette tips, and bench liner in the designated solid

chemical waste container.

Wipe the spatula clean.

Remove gloves using the proper technique (without touching the outer surface) and

dispose of them.

Wash hands thoroughly with soap and water.[2][9]

PPE Selection Workflow
The selection of appropriate PPE is task-dependent. This workflow provides a logical pathway

for making the correct choice.
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Start: Assess Task
(e.g., Weighing, Solution Prep)

Handling solid powder or
concentrated solution?

Handling dilute solution
(<1 mM)?

No

Required PPE:
- Chemical Splash Goggles (EN166)

- Nitrile Gloves
- Lab Coat

Yes

No
(Treat as concentrated)

Required PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves
- Lab Coat

Yes

Proceed with Experiment
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Spill Occurs Is the spill large or
uncontained?

Major Spill:
1. Alert others & evacuate the area.
2. Call Emergency Services / EHS.

3. Do not attempt to clean up.

Yes

Minor Spill (Contained in Fume Hood):
1. Ensure PPE is worn.

2. Cover with absorbent material.
3. Gently sweep into a waste container.

No

Label container as 'Hazardous Waste'
and arrange for proper disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581644#safe-handling-and-storage-of-7-
ethoxybenzofuran-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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